molecular formula C15H21ClOS B1452719 4,5,6,7,8,9,10,11,12,13-Decahydrocyclododeca[b]thiophene-2-carbonyl chloride CAS No. 1160249-29-5

4,5,6,7,8,9,10,11,12,13-Decahydrocyclododeca[b]thiophene-2-carbonyl chloride

Cat. No. B1452719
CAS RN: 1160249-29-5
M. Wt: 284.8 g/mol
InChI Key: SLEILXCAGLPUKS-UHFFFAOYSA-N
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Description

4,5,6,7,8,9,10,11,12,13-Decahydrocyclododeca[b]thiophene-2-carbonyl chloride (DCDTC) is a novel chemical compound which has recently been synthesized and studied for its potential applications in scientific research. DCDTC is a member of the thiophene family of heterocyclic compounds, which are characterized by a five-membered aromatic ring with sulfur as the central atom. DCDTC is a highly reactive compound, and has been studied for its potential applications in the synthesis of other compounds and for its biochemical and physiological effects.

Scientific Research Applications

Biological Applications in Drug Development

Thiourea derivatives, like the compound , have been extensively studied for their biological activities. They exhibit a range of properties including antibacterial, antioxidant, anticancer, anti-inflammatory, anti-Alzheimer, antitubercular, and antimalarial effects . These properties make them valuable in the development of new medications and treatments. The compound’s ability to interact with various biological targets due to its unique structure makes it a significant candidate for drug development research.

Materials Chemistry and Industrial Applications

The versatility of thiourea derivatives extends to materials chemistry, where they are used in the production of photographic films, dyes, elastomers, plastics, and textiles . The compound’s structural flexibility allows it to be incorporated into various materials, enhancing their properties and utility in industrial applications.

Proteomics Research

This specific thiourea derivative is utilized in proteomics research, where it may play a role in the study of protein structures and functions . Its interactions with proteins can provide insights into protein folding, stability, and dynamics, which are crucial for understanding biological processes and diseases.

Coordination Chemistry

The compound’s structure contains both hard and soft donor sites, making it an excellent ligand for forming metal complexes . These complexes have diverse applications, including the development of new metal-based drugs and materials with unique properties.

properties

IUPAC Name

4,5,6,7,8,9,10,11,12,13-decahydrocyclododeca[b]thiophene-2-carbonyl chloride
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H21ClOS/c16-15(17)14-11-12-9-7-5-3-1-2-4-6-8-10-13(12)18-14/h11H,1-10H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SLEILXCAGLPUKS-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCCCCC2=C(CCCC1)C=C(S2)C(=O)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H21ClOS
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

284.8 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4,5,6,7,8,9,10,11,12,13-Decahydrocyclododeca[b]thiophene-2-carbonyl chloride

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
4,5,6,7,8,9,10,11,12,13-Decahydrocyclododeca[b]thiophene-2-carbonyl chloride
Reactant of Route 2
4,5,6,7,8,9,10,11,12,13-Decahydrocyclododeca[b]thiophene-2-carbonyl chloride
Reactant of Route 3
4,5,6,7,8,9,10,11,12,13-Decahydrocyclododeca[b]thiophene-2-carbonyl chloride
Reactant of Route 4
4,5,6,7,8,9,10,11,12,13-Decahydrocyclododeca[b]thiophene-2-carbonyl chloride
Reactant of Route 5
4,5,6,7,8,9,10,11,12,13-Decahydrocyclododeca[b]thiophene-2-carbonyl chloride
Reactant of Route 6
4,5,6,7,8,9,10,11,12,13-Decahydrocyclododeca[b]thiophene-2-carbonyl chloride

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